Cas no 2137565-28-5 (7-(aminomethyl)-4-fluoro-3,3-dimethyl-1H-indol-2-one)

• Product Name: 7-(aminomethyl)-4-fluoro-3,3-dimethyl-1H-indol-2-one
• CAS No: 2137565-28-5
• MF: C₁₁H₁₃FN₂O
• MW: 208.232125997543
• CID: 5255850
• Update Time: 2025-10-29

7-(aminomethyl)-4-fluoro-3,3-dimethyl-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 7-(aminomethyl)-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one
• 7-(aminomethyl)-4-fluoro-3,3-dimethyl-1H-indol-2-one
• 2H-Indol-2-one, 7-(aminomethyl)-4-fluoro-1,3-dihydro-3,3-dimethyl-

• Inchi： 1S/C11H13FN2O/c1-11(2)8-7(12)4-3-6(5-13)9(8)14-10(11)15/h3-4H,5,13H2,1-2H3,(H,14,15)
• InChI Key： XRDJQDSMOBOIMP-UHFFFAOYSA-N
• SMILES： FC1=CC=C(CN)C2=C1C(C)(C)C(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 280
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1

Additional information on 7-(aminomethyl)-4-fluoro-3,3-dimethyl-1H-indol-2-one

Comprehensive Overview of 7-(aminomethyl)-4-fluoro-3,3-dimethyl-1H-indol-2-one (CAS No. 2137565-28-5)

The compound 7-(aminomethyl)-4-fluoro-3,3-dimethyl-1H-indol-2-one (CAS No. 2137565-28-5) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the aminomethyl and fluoro substituents, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting neurological disorders, inflammation, and metabolic diseases, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel indole-based compounds has surged due to their versatility in medicinal chemistry. The presence of a 4-fluoro group in 7-(aminomethyl)-4-fluoro-3,3-dimethyl-1H-indol-2-one enhances its bioavailability and binding affinity to specific biological targets. This characteristic is especially relevant in the context of kinase inhibitors and GPCR modulators, which are hot topics in drug development forums and AI-driven research platforms.

The 3,3-dimethyl moiety in this compound contributes to its metabolic stability, a critical factor in the design of long-acting therapeutics. This attribute is frequently discussed in online searches related to drug half-life optimization and ADME properties. Additionally, the aminomethyl group offers opportunities for further derivatization, making it a valuable scaffold for combinatorial chemistry and high-throughput screening.

From a synthetic perspective, 7-(aminomethyl)-4-fluoro-3,3-dimethyl-1H-indol-2-one can be prepared via multi-step organic transformations, including palladium-catalyzed cross-coupling and reductive amination. These methods are often explored in academic and industrial settings, as evidenced by the growing number of patents and publications referencing fluorinated indole synthesis. The compound’s CAS No. 2137565-28-5 serves as a unique identifier in chemical databases, facilitating its tracking in global supply chains.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous, proper handling protocols should be followed to ensure workplace safety. This aligns with the increasing public interest in green chemistry and sustainable lab practices, which are frequently searched topics in scientific communities.

In summary, 7-(aminomethyl)-4-fluoro-3,3-dimethyl-1H-indol-2-one represents a compelling case study in modern drug design. Its structural elegance and functional diversity position it at the intersection of cutting-edge research and practical applications, answering the call for innovative solutions in healthcare and biotechnology.